2-Phenyl-5-sulfanylidene-3,7,8,9,10,11-hexahydropyrazolo[4,5]pyrimido[3,5-a]azepin-1-one

• IUPAC Name: 4-phenyl-8-sulfanylidene-4,5,7,9-tetrazatricyclo[7.5.0.02,6]tetradeca-1,6-dien-3-one
• InChI: InChI=1S/C16H16N4OS/c21-15-13-12-9-5-2-6-10-19(12)16(22)17-14(13)18-20(15)11-7-3-1-4-8-11/h1,3-4,7-8H,2,5-6,9-10H2,(H,17,18,22)
• InChI Key: QUUZUIMRZFXPLL-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C3C(=NC(=S)N2CC1)NN(C3=O)C4=CC=CC=C4
• Molecular Formula: C16H16N4OS
• Molecular Weight: 312.4 g/mol

Description

The compound “2-Phenyl-5-sulfanylidene-3,7,8,9,10,11-hexahydropyrazolo[4,5]pyrimido[3,5-a]azepin-1-one” is a type of pyrazole. It is also a ring assembly. The mass of the compound is 312.104±0 dalton.

Scientific Research Applications

Synthesis of Pyrazolopyrimidines

A study focused on synthesizing a novel series of pyrazolo[1,5-a]pyrimidine ring systems, incorporating the phenylsulfonyl moiety. The synthesized compounds demonstrated antimicrobial activities exceeding that of the reference drug, highlighting the importance of sulfone groups in enhancing efficacy against bacteria and fungi (Amani M. R. Alsaedi, T. Farghaly, M. Shaaban, 2019).

Heteroaromatic Annulation Studies

Another research effort described the use of 10,11-dihydro-11-[bis(methylthio)methylene]dibenzoxepin-10-one as a synthon for annulating various heterocycles. This work illustrates the compound's utility in efficiently generating diverse heterocyclic structures, including pyrazoles and pyrimidines, through cyclocondensation (Sarvesh Kumar, H. Ila, H. Junjappa, 2007).

Sulfur-substituted Quinolizidines and Azepines

Research into sulfur-substituted quinolizidines and pyrido[1,2-a]azepines through ring-closing metathesis (RCM) demonstrated the potential of sulfur-containing compounds in medicinal chemistry. The study presents synthetic pathways for these compounds, offering insights into their chemical properties and potential applications (S. Chou, Chu-Fang Liang, Tse-Ming Lee, Chih-Fen Liu, 2007).

Antifolate Inhibitors

A significant study synthesized 2-amino-4-oxo-5-[(substituted phenyl)sulfanyl]pyrrolo[2,3-d]pyrimidines as nonclassical antifolate inhibitors of thymidylate synthase (TS). These compounds were evaluated for their potential as antitumor and antibacterial agents, demonstrating the chemical's relevance in developing new therapeutic agents (A. Gangjee, F. Mavandadi, R. Kisliuk, J. McGuire, S. Queener, 1996).

Spiro-indole Derivatives

A recent study conducted the synthesis of novel spiro[indole-3,8′-pyrano[2,3-d][1,3,4]thiadiazolo[3,2-a]pyrimidine derivatives, showcasing the compound's use in creating complex molecular structures. This research highlights the versatility of sulfur-containing compounds in synthesizing new chemical entities with potential for biological activity (S. Hosseini, A. Esmaeili, A. Khojastehnezhad, B. Notash, 2021).